Serotonin β-D-Glucuronide
Serotonin β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
18186-43-1
VCID:
VC0121846
InChI:
InChI=1S/C16H20N2O7/c17-4-3-7-6-18-10-2-1-8(5-9(7)10)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h1-2,5-6,11-14,16,18-21H,3-4,17H2,(H,22,23)/t11-,12-,13+,14-,16+/m0/s1
SMILES:
C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=CN2)CCN
Molecular Formula:
C16H20N2O7
Molecular Weight:
352.34 g/mol
Serotonin β-D-Glucuronide
CAS No.: 18186-43-1
Cat. No.: VC0121846
Molecular Formula: C16H20N2O7
Molecular Weight: 352.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18186-43-1 |
|---|---|
| Molecular Formula | C16H20N2O7 |
| Molecular Weight | 352.34 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-[[3-(2-aminoethyl)-1H-indol-5-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H20N2O7/c17-4-3-7-6-18-10-2-1-8(5-9(7)10)24-16-13(21)11(19)12(20)14(25-16)15(22)23/h1-2,5-6,11-14,16,18-21H,3-4,17H2,(H,22,23)/t11-,12-,13+,14-,16+/m0/s1 |
| Standard InChI Key | QALKNDMLQRCLGT-JHZZJYKESA-N |
| Isomeric SMILES | C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)O)O)O)O)C(=CN2)CCN |
| SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=CN2)CCN |
| Canonical SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)O)O)O)O)C(=CN2)CCN |
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